Cas no 108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-)
108132-57-6 structure
Product Name:Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
CAS No:108132-57-6
MF:C15H18N2O4
MW:290.314424037933
CID:213550
PubChem ID:737529
Update Time:2025-04-19
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
- (3,5-dimethylpyrazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
- (3,5-Dimethyl-pyrazol-1-yl)-(3,4,5-trimethoxy-phenyl)-methanone
- HMS2397L09
- MLS000105210
- Oprea1_867285
- SCHEMBL18131009
- BRN 5969684
- CHEMBL1564861
- F0890-0439
- BIM-0015725.P001
- Pyrazole, 3,5-dimethyl-1-(3,4,5-trimethoxybenzoyl)-
- SR-01000446738
- AB00077001-01
- DTXSID20148418
- SMR000102091
- Oprea1_435505
- AKOS000647371
- Cambridge id 5257601
- CBMicro_015933
- 3,5-Dimethyl-1-(3,4,5-trimethoxybenzoyl)pyrazole
- 108132-57-6
- 3,5-DIMETHYL-1-(3,4,5-TRIMETHOXYBENZOYL)-1H-PYRAZOLE
- SR-01000446738-1
- EU-0039791
-
- Inchi: 1S/C15H18N2O4/c1-9-6-10(2)17(16-9)15(18)11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3
- InChI Key: KUFQYQWVZDXHJN-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)C(N1C(C)=CC(C)=N1)=O)OC)OC
Computed Properties
- Exact Mass: 290.12674
- Monoisotopic Mass: 290.126657
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 2.5
Experimental Properties
- Density: 1.18
- Boiling Point: 469°Cat760mmHg
- Flash Point: 237.4°C
- Refractive Index: 1.546
- PSA: 62.58
- LogP: 2.21420
Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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